Cas no 1455932-27-0 (2-Pyridinecarboxylic acid, 6-(1-piperazinyl)-)
2-Pyridinecarboxylic acid, 6-(1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 6-(1-piperazinyl)-
-
- Inchi: 1S/C10H13N3O2/c14-10(15)8-2-1-3-9(12-8)13-6-4-11-5-7-13/h1-3,11H,4-7H2,(H,14,15)
- InChI Key: FAFVSCMLBTVGEE-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)=NC(N2CCNCC2)=CC=C1
Experimental Properties
- Density: 1.267±0.06 g/cm3(Predicted)
- Boiling Point: 465.2±40.0 °C(Predicted)
- pka: 1.49±0.50(Predicted)
2-Pyridinecarboxylic acid, 6-(1-piperazinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1015908-1g |
6-(1-piperazinyl)-2-Pyridinecarboxylic acid |
1455932-27-0 | 95% | 1g |
$698 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1015908-1g |
6-(1-piperazinyl)-2-Pyridinecarboxylic acid |
1455932-27-0 | 95% | 1g |
$698 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1015908-1g |
6-(1-piperazinyl)-2-Pyridinecarboxylic acid |
1455932-27-0 | 95% | 1g |
$698 | 2025-02-24 |
2-Pyridinecarboxylic acid, 6-(1-piperazinyl)- Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2-Pyridinecarboxylic acid, 6-(1-piperazinyl)-
Introduction to 2-Pyridinecarboxylic acid, 6-(1-piperazinyl)- (CAS No. 1455932-27-0)
2-Pyridinecarboxylic acid, 6-(1-piperazinyl)-, identified by its Chemical Abstracts Service (CAS) number 1455932-27-0, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule features a pyridine core substituted with a carboxylic acid group at the 2-position and a piperazine moiety at the 6-position. The unique structural configuration of this compound makes it a valuable scaffold for the development of novel therapeutic agents, particularly in addressing complex biological targets.
Thepyridine ring is a cornerstone in medicinal chemistry due to its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic effects. The presence of thecarboxylic acid group enhances the compound's solubility and reactivity, facilitating its incorporation into various pharmacophores. Moreover, thepiperazine moiety, characterized by its two nitrogen atoms, is widely recognized for its role in modulating receptor activity. Piperazine derivatives are prevalent in drug design due to their favorable pharmacokinetic properties and ability to engage with a diverse range of biological targets.
In recent years, significant advancements have been made in understanding the therapeutic potential of2-Pyridinecarboxylic acid, 6-(1-piperazinyl)-. Research has highlighted its utility as a building block for molecules targeting neurological disorders, infectious diseases, and inflammatory conditions. The structural features of this compound allow for fine-tuning of its biological activity by modifying substituents at various positions. For instance, studies have demonstrated that alterations at the 3- or 4-positions of the pyridine ring can significantly influence binding affinity to specific receptors.
One of the most compelling aspects of2-Pyridinecarboxylic acid, 6-(1-piperazinyl)- is its versatility in drug discovery. Researchers have leveraged this scaffold to develop inhibitors and agonists targeting enzymes and receptors involved in metabolic pathways. Notably, derivatives of this compound have shown promise in preclinical studies for their ability to modulate neurotransmitter systems, making them attractive candidates for treating conditions such as depression, anxiety, and chronic pain.
Thepiperazine-containing moiety plays a pivotal role in enhancing the pharmacological profile of2-Pyridinecarboxylic acid, 6-(1-piperazinyl)-. Piperazine derivatives are known for their ability to interact with guanidine-like groups found in many bioactive molecules. This interaction often leads to improved binding affinity and selectivity. Furthermore, the nitrogen atoms in piperazine can form hydrogen bonds with carbonyl oxygen atoms or participate in salt bridge formation with positively charged residues on target proteins. These interactions are critical for achieving high efficacy and minimizing off-target effects.
In the realm of medicinal chemistry, computational methods have been instrumental in optimizing the structure-activity relationships (SAR) of2-Pyridinecarboxylic acid, 6-(1-piperazinyl)-. Advanced molecular modeling techniques allow researchers to predict how modifications at different positions will affect binding affinity and pharmacokinetic properties. These predictions are often validated through experimental synthesis and testing. By integrating computational insights with experimental data, scientists can rapidly identify lead compounds with optimized therapeutic profiles.
The carboxylic acid group at the 2-position ofpyridine provides an additional layer of functionalization opportunities. This group can be esterified or amidated to enhance solubility or incorporated into more complex pharmacophores. Such modifications have been exploited to develop prodrugs that release active metabolites in vivo, improving bioavailability and reducing toxicity. Additionally, the carboxylate anion can engage with positively charged residues on target proteins, further contributing to binding specificity.
The intersection of chemical biology and pharmacology has underscored the importance ofpiperazine-based compounds like2-Pyridinecarboxylic acid, 6-(1-piperazinyl)-. Piperazine derivatives are integral components of several FDA-approved drugs used to treat conditions ranging from parasitic infections to central nervous system disorders. The structural diversity inherent in piperazine chemistry allows for the creation of molecules with tailored biological activities. This has spurred ongoing research into novel applications of piperazine scaffolds across various therapeutic areas.
In conclusion,2-Pyridinecarboxylic acid, 6-(1-piperazinyl)-(CAS No. 1455932-27-0) represents a promising compound in pharmaceutical research due to its unique structural features and versatile biological interactions. The combination of a pyridine core substituted with a carboxylic acid group and a piperazine moiety provides an ideal platform for designing innovative therapeutics. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an increasingly significant role in addressing unmet medical needs.
1455932-27-0 (2-Pyridinecarboxylic acid, 6-(1-piperazinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)